6-bromo-N-cyclopropylimidazo[1,2-a]pyrazin-8-amine

• Molecular Formula: C9H9BrN4
• Molecular Weight: 253.10 g/mol
• IUPAC Name: 6-bromo-N-cyclopropylimidazo[1,2-a]pyrazin-8-amine
• InChI: InChI=1S/C9H9BrN4/c10-7-5-14-4-3-11-9(14)8(13-7)12-6-1-2-6/h3-6H,1-2H2,(H,12,13)
• InChI Key: NUFYZLBIPJYMKB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=NC(=CN3C2=NC=C3)Br

Description

6-bromo-N-cyclopropylimidazo[1,2-a]pyrazin-8-amine is a useful research compound. Its molecular formula is C9H9BrN4 and its molecular weight is 253.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diisopropylethylamine (2.4 mL, 13.62 mmol) and cyclopropylamine (943 μL, 13.62 mmol) were added to commercially available (Ark Pharm, Inc.) 6,8-dibromoimidazo[1,2-a]pyrazine (2.51 g, 9.08 mmol) dissolved in 2-propanol (9 mL). The solution was placed in an 80° C. oil bath. After 4.5 h, the volatiles were removed in vacuo. The brown residue was partitioned between dichloromethane (50 mL) and water (50 mL). The organic layer was washed further with water (50 mL) and then brine (50 mL). The organic layer was dried over MgSO4, filtered and concentrated in vacuo. The residue was purified via a filtration over a short plug of silica gel (40% EtOAc/hexanes) and the filtrate was concentrated in vacuo to afford 6-bromo-N-cyclopropylimidazo[1,2-a]pyrazin-8-amine (2.19 g, 95%) as a light brown solid. 1H NMR (CDCl3, 400 MHz) δ: 7.61 (s, 1H), 7.46 (d, 1H, J=1.2 Hz), 7.44 (d, 1H, J=1.2 Hz), 6.26 (bs, 1H), 3.02 (dddd, 1H, J=7.2, 7.2, 7.2, 3.6 Hz), 0.89-0.95 (m, 2H), 0.64-0.69 (m, 2H).